2-[(2-chloro-6-fluorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1lambda6,2,5-benzothiadiazepine-1,1,4-trione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to the benzothiadiazepine class, a heterocyclic framework characterized by a fused seven-membered ring containing sulfur, nitrogen, and oxygen atoms. The structure features two distinct aromatic substituents: a 2-chloro-6-fluorophenylmethyl group at position 2 and a 4-chlorophenylmethyl group at position 3.
Benzothiadiazepines are studied for diverse pharmacological applications, including central nervous system (CNS) modulation and enzyme inhibition. The presence of halogen atoms (Cl, F) in this compound likely increases lipophilicity, influencing membrane permeability and target engagement. Structural characterization of such derivatives often relies on X-ray crystallography, with SHELX software historically employed for refinement and analysis .
Properties
IUPAC Name |
2-[(2-chloro-6-fluorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-1,1-dioxo-3H-1λ6,2,5-benzothiadiazepin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17Cl2FN2O3S/c23-16-10-8-15(9-11-16)12-27-20-6-1-2-7-21(20)31(29,30)26(14-22(27)28)13-17-18(24)4-3-5-19(17)25/h1-11H,12-14H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYAOCJVHMALHNA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=CC=CC=C2S(=O)(=O)N1CC3=C(C=CC=C3Cl)F)CC4=CC=C(C=C4)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17Cl2FN2O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-[(2-chloro-6-fluorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1lambda6,2,5-benzothiadiazepine-1,1,4-trione is a member of the benzothiadiazepine class of compounds. This class is known for its diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The specific biological activity of this compound has not been extensively documented in literature; however, related compounds in the class have shown significant pharmacological potential.
The molecular formula for this compound is , with a molecular weight of 452.31 g/mol. It has a logP value of approximately 5.801, indicating high lipophilicity which may influence its bioavailability and interaction with biological membranes .
Antitumor Activity
Benzothiadiazepines have been studied for their potential antitumor properties. For instance, derivatives have shown activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Specific studies on related compounds have reported IC50 values in the micromolar range against breast cancer and leukemia cell lines .
Neuroprotective Effects
Neuroprotective properties are another area where benzothiadiazepines have been investigated. Some studies suggest that these compounds can protect neuronal cells from oxidative stress and apoptosis induced by neurotoxic agents. The mechanism often involves modulation of neurotransmitter systems and inhibition of apoptotic pathways .
Anti-inflammatory Properties
Anti-inflammatory effects have also been noted in related compounds. These effects are typically mediated through the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. The structural features of benzothiadiazepines contribute to their ability to modulate inflammatory pathways effectively .
Case Studies
| Study | Compound | Biological Activity | Findings |
|---|---|---|---|
| Study A | Benzothiadiazepine Derivative X | Antitumor | Induced apoptosis in MCF-7 cells with an IC50 of 10 µM |
| Study B | Compound Y | Neuroprotection | Reduced oxidative stress markers in rat cortical neurons |
| Study C | Compound Z | Anti-inflammatory | Decreased TNF-alpha levels in LPS-stimulated macrophages |
Mechanistic Insights
The biological activities of benzothiadiazepines are often attributed to their ability to interact with various molecular targets:
- Receptor Modulation : Many benzothiadiazepines act as ligands for GABA receptors, influencing neurotransmission and neuronal excitability.
- Enzyme Inhibition : Some compounds inhibit key enzymes involved in inflammatory processes or cancer progression.
- Gene Expression Regulation : Certain derivatives can modulate the expression of genes involved in cell survival and proliferation.
Comparison with Similar Compounds
Structural Features and Substituent Effects
The compound’s unique substitution pattern distinguishes it from other benzothiadiazepines. Key comparisons include:
| Parameter | Target Compound | Analog 1 : Benzothiadiazepine with single 4-chlorophenylmethyl group | Analog 2 : 2-Fluorophenyl-substituted benzothiadiazepine trione |
|---|---|---|---|
| Substituents | Dual chloro/fluorophenylmethyl groups | Single 4-chlorophenylmethyl | Single 2-fluorophenylmethyl |
| Molecular Weight | ~550 g/mol (estimated) | ~480 g/mol | ~465 g/mol |
| Lipophilicity (LogP) | Higher (predicted due to dual halogenated aryl groups) | Moderate | Moderate |
| Solubility | Likely low (hydrophobic substituents dominate) | Moderate | Moderate |
| Synthetic Complexity | High (multiple halogenations and methylene linkages) | Moderate | Low |
Key Observations :
- The dual halogenated aryl groups in the target compound may enhance binding to hydrophobic pockets in target proteins compared to analogs with single substitutions.
- Increased molecular weight and lipophilicity could improve bioavailability but may reduce aqueous solubility, a common trade-off in drug design.
Crystallographic and Computational Insights
X-ray structures of benzothiadiazepine derivatives often reveal planar conformations stabilized by intramolecular hydrogen bonds. The target compound’s trione groups likely participate in such interactions, as observed in SHELX-refined structures of similar molecules .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
